Cas no 2231673-56-4 ([3-fluoro-1-(hydroxymethyl)cyclobutyl]methanol)

• Product Name: [3-fluoro-1-(hydroxymethyl)cyclobutyl]methanol
• CAS No: 2231673-56-4
• MF: C₆H₁₁FO₂
• MW: 134.15
• MDL: MFCD31705952
• CID: 5096575
• PubChem ID: 135392143
• Update Time: 2026-03-02

[3-fluoro-1-(hydroxymethyl)cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-fluoro-1-(hydroxymethyl)cyclobutyl]methanol
• (3-Fluorocyclobutane-1,1-diyl)dimethanol
• 1,1-Cyclobutanedimethanol, 3-fluoro-
• MFCD31705952
• D76865
• 2231673-56-4
• DB-379132
• EN300-4073855
• PS-20765
• SY324268
• 3-Fluoro-1,1-cyclobutanedimethanol
• CS-0109484

• MDL： MFCD31705952
• Inchi： 1S/C6H11FO2/c7-5-1-6(2-5,3-8)4-9/h5,8-9H,1-4H2
• InChI Key： UXNNFFARWJSUOF-UHFFFAOYSA-N
• SMILES： C1(CO)(CO)CC(F)C1

Computed Properties

• Exact Mass: 134.07430775g/mol
• Monoisotopic Mass: 134.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 93.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on [3-fluoro-1-(hydroxymethyl)cyclobutyl]methanol

[3-fluoro-1-(hydroxymethyl)cyclobutyl]methanol and Its Significance in Modern Chemical Research

The compound with the CAS number 2231673-56-4 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of [3-fluoro-1-(hydroxymethyl)cyclobutyl]methanol presents a unique combination of functional groups that make it a valuable scaffold for developing novel therapeutic agents. This introduction aims to explore the compound's properties, its potential applications, and how it aligns with the latest advancements in the chemical and biomedical sectors.

The presence of a fluoro substituent in the cyclobutyl ring imparts specific electronic and steric properties to the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In particular, the 3-fluoro group in [3-fluoro-1-(hydroxymethyl)cyclobutyl]methanol can enhance the lipophilicity of the compound, which is a critical factor in drug design for improving oral bioavailability. This feature has been widely exploited in the development of small-molecule inhibitors and activators targeting various biological pathways.

The hydroxymethyl group at the 1-position of the cyclobutyl ring provides a versatile site for further functionalization. This moiety can participate in various chemical reactions, such as etherification, esterification, or oxidation, allowing chemists to tailor the molecule's properties for specific applications. For instance, derivatives of this compound have been investigated as potential intermediates in the synthesis of protease inhibitors, which are crucial in treating chronic diseases like HIV and hepatitis C.

Recent studies have highlighted the importance of fluorinated cycloalkanes in medicinal chemistry. The cyclobutyl scaffold, when combined with fluorine atoms, exhibits enhanced binding interactions with biological targets due to its rigid structure and electronic properties. A notable example is the development of fluorinated cyclobutyl derivatives as kinase inhibitors. These compounds have shown promise in preclinical trials for their ability to selectively inhibit aberrant signaling pathways associated with cancer and inflammatory diseases.

The [3-fluoro-1-(hydroxymethyl)cyclobutyl]methanol (CAS no. 2231673-56-4) has also been explored as a building block for designing novel antibiotics. The fluoro group can improve antibiotic efficacy by enhancing bacterial cell wall penetration and reducing metabolic degradation. Moreover, the hydroxymethyl group offers opportunities for conjugation with other bioactive molecules, leading to hybrid compounds with synergistic effects. Such combinatorial approaches are increasingly recognized as powerful tools in combating multidrug-resistant bacterial infections.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The unique structural features of [3-fluoro-1-(hydroxymethyl)cyclobutyl]methanol make it a candidate for developing advanced polymers and coatings with enhanced thermal stability and chemical resistance. Researchers have demonstrated that fluorinated cycloalkanes can improve the performance of polymeric materials by introducing rigidity and hydrophobicity into their backbones.

The synthesis of [3-fluoro-1-(hydroxymethyl)cyclobutyl]methanol involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions and enantioselective hydrogenation have been employed to construct the desired framework with high precision. These synthetic strategies not only highlight the compound's synthetic accessibility but also contribute to the broader toolkit available for constructing complex organic molecules.

The future prospects of this compound are promising, with ongoing research focusing on expanding its applications across various domains. Exploration into its role as a chiral auxiliary in asymmetric synthesis has opened new avenues for producing enantiomerically pure compounds, which are often essential for therapeutic purposes. Additionally, its potential as a ligand in coordination chemistry is being investigated for designing novel catalysts that could revolutionize industrial processes.

In conclusion, [3-fluoro-1-(hydroxymethyl)cyclobutyl]methanol (CAS no. 2231673-56-4) represents a remarkable example of how structural innovation can drive advancements in multiple scientific fields. Its unique combination of functional groups and favorable physicochemical properties make it an indispensable tool for researchers working on drug discovery, materials science, and beyond. As our understanding of molecular interactions deepens, compounds like this will continue to play pivotal roles in shaping the future of chemical biology and pharmaceuticals.